Cas no 2229319-99-5 (tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-hydroxyphenylcarbamate
• CAS No: 2229319-99-5
• MF: C₁₄H₁₈F₂N₂O₃
• MW: 300.301130771637
• CID: 6286978
• PubChem ID: 165640860
• Update Time: 2025-10-31

tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-hydroxyphenylcarbamate
• 2229319-99-5
• EN300-1873050
• tert-butyl N-[5-(1-amino-2,2-difluorocyclopropyl)-2-hydroxyphenyl]carbamate

• Inchi： 1S/C14H18F2N2O3/c1-12(2,3)21-11(20)18-9-6-8(4-5-10(9)19)13(17)7-14(13,15)16/h4-6,19H,7,17H2,1-3H3,(H,18,20)
• InChI Key： IMTHEMOUGADRDL-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)O)N)F

Computed Properties

• Exact Mass: 300.12854876g/mol
• Monoisotopic Mass: 300.12854876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-hydroxyphenylcarbamate

Comprehensive Overview of tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-hydroxyphenylcarbamate (CAS No. 2229319-99-5)

The compound tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-hydroxyphenylcarbamate, identified by its CAS number 2229319-99-5, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. This carbamate derivative features a unique difluorocyclopropyl moiety, which has garnered attention due to its structural novelty and potential bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of small-molecule inhibitors and enzyme modulators.

One of the key structural highlights of this compound is the presence of a tert-butyl carbamate group, which enhances its stability and bioavailability. The 2-hydroxyphenyl ring further contributes to its reactivity, making it a versatile intermediate in synthetic chemistry. Recent studies have focused on its role in protease inhibition, a hot topic in the context of antiviral and anticancer research. The difluorocyclopropyl group, in particular, is of interest due to its ability to mimic transition states in enzymatic reactions, a property highly valued in rational drug design.

In the realm of green chemistry, tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-hydroxyphenylcarbamate has been evaluated for its synthetic efficiency and environmental impact. With growing concerns over sustainable synthesis, researchers are optimizing its production to minimize waste and energy consumption. This aligns with the broader industry trend toward eco-friendly pharmaceuticals, a topic frequently searched in academic and industrial circles.

The compound’s CAS number 2229319-99-5 is often queried in databases like PubChem and Reaxys, reflecting its relevance in chemical informatics. Its structural complexity also makes it a candidate for computational chemistry studies, where molecular docking and QSAR modeling are employed to predict its interactions with biological targets. These computational approaches are increasingly popular, as they reduce the need for extensive lab experimentation.

Another area of interest is the compound’s potential in agrochemical innovation. The difluorocyclopropyl group’s resistance to metabolic degradation could make it valuable in designing next-generation crop protection agents. This application is particularly timely, given the global push for sustainable agriculture and reduced pesticide residues.

In summary, tert-butyl N-5-(1-amino-2,2-difluorocyclopropyl)-2-hydroxyphenylcarbamate (CAS No. 2229319-99-5) represents a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and green chemistry. Its unique structural features and adaptability to modern research methodologies position it as a molecule of significant scientific and industrial interest.